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Compound of Interest

Compound Name: H-151

Cat. No.: B1672577 Get Quote

H-151 Technical Support Center
This technical support center provides researchers, scientists, and drug development

professionals with comprehensive information on the stability, storage, and handling of H-151,

a potent and selective STING antagonist.

Frequently Asked Questions (FAQs)
Q1: What is H-151 and what is its mechanism of action?

A1: H-151 is a small molecule inhibitor of the STING (Stimulator of Interferon Genes) protein.[1]

It acts as a covalent antagonist by irreversibly binding to the cysteine residue at position 91

(Cys91) of STING.[1][2] This binding event blocks the palmitoylation and clustering of STING,

which are essential steps for its activation and downstream signaling.[1] By inhibiting STING,

H-151 effectively reduces the production of pro-inflammatory cytokines and type I interferons.

[1][3][4]

Q2: What are the recommended storage conditions for H-151?

A2: Proper storage of H-151 is crucial for maintaining its stability and activity.

Recommendations vary for the solid form and solutions.

Solid (Powder): Store at -20°C for long-term stability (up to 3 years).[2][3][5] Some suppliers

also list storage at 2-8°C.
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In Solvent: For stock solutions, it is recommended to aliquot and store at -80°C (stable for up

to 6 months to a year) or -20°C (stable for up to 1 month).[3][5] It is important to avoid

repeated freeze-thaw cycles.[1][5]

Q3: How should I prepare stock solutions of H-151?

A3: H-151 is soluble in DMSO and ethanol but is insoluble in water.[5] For in vitro experiments,

DMSO is the most common solvent for preparing high-concentration stock solutions.[1][3][5][6]

It is critical to use fresh, anhydrous DMSO, as the compound's solubility can be significantly

impacted by moisture.[3][5] If precipitation occurs upon dissolution, gentle warming and/or

sonication can be used to aid solubilization.[2][3]

Q4: Can H-151 be used in in vivo experiments?

A4: Yes, H-151 has been shown to be effective in in vivo models.[1][3][4][5] For in vivo

administration, it is often formulated in a vehicle such as PBS with 5% Tween-80 or a mix of

DMSO, PEG300, Tween-80, and saline.[3][5] It is recommended to prepare these working

solutions freshly on the day of use.[3]

Stability and Storage Data
Form

Storage
Temperature

Shelf Life Notes

Powder -20°C Up to 3 years
Keep away from

moisture.[2][3][5]

2-8°C Varies by supplier
Refer to product-

specific datasheet.

In Solvent -80°C Up to 1 year

Aliquot to avoid

repeated freeze-thaw

cycles.[2][5]

-20°C Up to 1 month

Aliquot to avoid

repeated freeze-thaw

cycles.[1][3][5]
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Solubility Data
Solvent Maximum Concentration Notes

DMSO
20 - 100 mg/mL (71.60 -

357.99 mM)

Use fresh, anhydrous DMSO.

Sonication or warming may be

needed.[1][2][3][5][6]

Ethanol ~14 mg/mL (50.4 mM)
Sonication is recommended.[2]

[5]

Water Insoluble [5]

DMF 30 mg/mL

DMSO:PBS (pH 7.2) (1:2) 0.3 mg/mL
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Issue Possible Cause Recommended Solution

Difficulty dissolving H-151

powder
Hygroscopic DMSO was used.

Use a fresh, unopened vial of

anhydrous DMSO. Moisture

significantly impacts solubility.

[3][5]

Insufficient mixing.

Gently warm the solution

and/or use sonication to aid

dissolution.[2][3]

Precipitation of H-151 in

working solution

Poor solubility in aqueous

media.

For cell culture, ensure the

final DMSO concentration is

low and compatible with your

cells. For in vivo use, prepare

fresh formulations with

appropriate vehicles like

Tween-80 or PEG300

immediately before use.[3][5]

Inconsistent experimental

results

Degradation of H-151 stock

solution.

Avoid repeated freeze-thaw

cycles by preparing single-use

aliquots of your stock solution.

[1][5] Store aliquots at -80°C

for long-term use.[2][5]

Inactive compound.

Ensure proper storage

conditions have been

maintained for both the powder

and stock solutions. Verify the

expiration date of the

compound.

High background in cellular

assays

Non-specific effects of high

DMSO concentration.

Prepare a vehicle control with

the same final concentration of

DMSO to assess its effect on

your cells.
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In Vitro STING Inhibition Assay
This protocol describes a general method for assessing the inhibitory activity of H-151 on

STING signaling in a cell-based assay.

Cell Culture: Plate cells (e.g., THP-1 or RAW 264.7 macrophages) in appropriate culture

media and allow them to adhere overnight.[2][4]

Pre-treatment with H-151: Prepare serial dilutions of H-151 in culture media from a DMSO

stock solution. The final DMSO concentration should be kept constant across all wells and

should not exceed a level toxic to the cells (typically <0.5%). Pre-treat the cells with varying

concentrations of H-151 (e.g., 0.25, 0.5, 1.0, 2.0 µM) for 1-2 hours.[2][4]

STING Activation: Stimulate the cells with a STING agonist, such as cGAMP or DMXAA, at a

predetermined optimal concentration.

Incubation: Incubate the cells for a period sufficient to induce downstream signaling and

cytokine production (e.g., 6-24 hours).[4]

Endpoint Analysis: Collect the cell culture supernatant to measure the levels of secreted

cytokines (e.g., IFN-β or IL-6) by ELISA.[4] Alternatively, lyse the cells to analyze the

phosphorylation status of STING pathway proteins (e.g., TBK1, IRF3) by Western blot.[3][7]

In Vivo Murine Model of Autoinflammation
This protocol provides a general workflow for evaluating the efficacy of H-151 in a mouse

model.

Animal Model: Utilize a relevant mouse model of autoinflammatory disease, such as Trex1-

deficient mice or a model induced by a STING agonist.[5]

H-151 Formulation: Prepare a fresh suspension of H-151 for intraperitoneal (i.p.) injection. A

common vehicle is PBS containing 5% Tween-80.[3]

Dosing Regimen: Administer H-151 to the mice via i.p. injection. A typical dose might be 750

nmol per mouse.[3] The dosing frequency will depend on the experimental design (e.g., a

single dose prior to challenge or repeated doses over several days).
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Induction of Inflammation: Induce inflammation according to the specific model (e.g.,

administration of a STING agonist).

Sample Collection and Analysis: At the conclusion of the experiment, collect blood and/or

tissues for analysis. Measure systemic cytokine levels in the serum.[4] Analyze tissue

homogenates for markers of inflammation and STING pathway activation.[4]
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H-151 Mechanism of Action
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In Vitro H-151 Inhibition Assay Workflow
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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